Cas no 1654-05-3 (4,4-Dimethyl-1-(4-methylphenyl)pent-1-en-3-one)

• Product name: 4,4-Dimethyl-1-(4-methylphenyl)pent-1-en-3-one
• CAS No: 1654-05-3
• MF: C₁₄H₁₈O
• MW: 202.292
• CID: 2781066
• PubChem ID: 66977673

4,4-Dimethyl-1-(4-methylphenyl)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• VLZNDLRLMRVBHT-UHFFFAOYSA-N
• 1654-05-3
• DTXSID40736134
• 4,4-Dimethyl-1-(4-methylphenyl)pent-1-en-3-one
• 4,4-dimethyl-1-p-tolylpent-1-en-3-one

• Inchi： InChI=1S/C14H18O/c1-11-5-7-12(8-6-11)9-10-13(15)14(2,3)4/h5-10H,1-4H3
• InChI Key： VLZNDLRLMRVBHT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų